Cas no 56470-76-9 (2-Propylcycloheptan-1-ol)
2-Propylcycloheptan-1-ol structure
Product Name:2-Propylcycloheptan-1-ol
CAS No:56470-76-9
MF:C10H20O
MW:156.265203475952
CID:5692352
PubChem ID:23148854
Update Time:2024-03-01
2-Propylcycloheptan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- Cycloheptanol, 2-propyl-
- EN300-1636372
- 56470-76-9
- AKOS011020326
- 2-propylcycloheptan-1-ol
- SCHEMBL4845315
- 2-Propylcycloheptan-1-ol
-
- Inchi： 1S/C10H20O/c1-2-6-9-7-4-3-5-8-10(9)11/h9-11H,2-8H2,1H3
- InChI Key： KMPSSDSUAVOCMD-UHFFFAOYSA-N
- SMILES： C1(O)CCCCCC1CCC
Computed Properties
- Exact Mass: 156.151415257g/mol
- Monoisotopic Mass: 156.151415257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 101
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Density: 0.891±0.06 g/cm3(Predicted)
- Boiling Point: 223.0±8.0 °C(Predicted)
- pka: 15.33±0.40(Predicted)
2-Propylcycloheptan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1636372-50mg |
2-propylcycloheptan-1-ol |
56470-76-9 | 50mg |
$468.0 | 2023-09-22 | ||
| Enamine | EN300-1636372-100mg |
2-propylcycloheptan-1-ol |
56470-76-9 | 100mg |
$490.0 | 2023-09-22 | ||
| Enamine | EN300-1636372-250mg |
2-propylcycloheptan-1-ol |
56470-76-9 | 250mg |
$513.0 | 2023-09-22 | ||
| Enamine | EN300-1636372-500mg |
2-propylcycloheptan-1-ol |
56470-76-9 | 500mg |
$535.0 | 2023-09-22 | ||
| Enamine | EN300-1636372-1000mg |
2-propylcycloheptan-1-ol |
56470-76-9 | 1000mg |
$557.0 | 2023-09-22 | ||
| Enamine | EN300-1636372-2500mg |
2-propylcycloheptan-1-ol |
56470-76-9 | 2500mg |
$1089.0 | 2023-09-22 | ||
| Enamine | EN300-1636372-5000mg |
2-propylcycloheptan-1-ol |
56470-76-9 | 5000mg |
$1614.0 | 2023-09-22 | ||
| Enamine | EN300-1636372-10000mg |
2-propylcycloheptan-1-ol |
56470-76-9 | 10000mg |
$2393.0 | 2023-09-22 | ||
| Enamine | EN300-1636372-0.05g |
2-propylcycloheptan-1-ol |
56470-76-9 | 0.05g |
$647.0 | 2023-06-04 | ||
| Enamine | EN300-1636372-0.1g |
2-propylcycloheptan-1-ol |
56470-76-9 | 0.1g |
$678.0 | 2023-06-04 |
2-Propylcycloheptan-1-ol Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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